Cas no 2694747-15-2 (4,6-dichloro-N-methyl-2-(propylsulfanyl)pyrimidin-5-amine)

• Product Name: 4,6-dichloro-N-methyl-2-(propylsulfanyl)pyrimidin-5-amine
• CAS No: 2694747-15-2
• MF: C₈H₁₁Cl₂N₃S
• MW: 252.164037942886
• CID: 5614651
• PubChem ID: 149325218
• Update Time: 2023-09-20

4,6-dichloro-N-methyl-2-(propylsulfanyl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-33048071
• 2694747-15-2
• 4,6-dichloro-N-methyl-2-(propylsulfanyl)pyrimidin-5-amine

• Inchi： 1S/C8H11Cl2N3S/c1-3-4-14-8-12-6(9)5(11-2)7(10)13-8/h11H,3-4H2,1-2H3
• InChI Key： YBFOZZCMLBWUME-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)SCCC)Cl)NC

Computed Properties

• Exact Mass: 251.0050739g/mol
• Monoisotopic Mass: 251.0050739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.1Ų